6-bromo-N-cyclopropyl-2-(3-methoxyphenyl)-4-quinolinecarboxamide

• IUPAC Name: 6-bromo-N-cyclopropyl-2-(3-methoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C20H17BrN2O2/c1-25-15-4-2-3-12(9-15)19-11-17(20(24)22-14-6-7-14)16-10-13(21)5-8-18(16)23-19/h2-5,8-11,14H,6-7H2,1H3,(H,22,24)
• InChI Key: UETASBDOJWPIFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NC4CC4
• Molecular Formula: C20H17BrN2O2
• Molecular Weight: 397.3 g/mol

Description

6-bromo-N-cyclopropyl-2-(3-methoxyphenyl)-4-quinolinecarboxamide, also known as GSK-3 inhibitor, is a chemical compound that has gained significant attention in the scientific research community. This compound has shown promising results in the field of drug discovery and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 6-bromo-N-cyclopropyl-2-(3-methoxyphenyl)-4-quinolinecarboxamide involves the inhibition of this compound. This compound is a serine/threonine kinase that regulates various signaling pathways in the cell. It has been shown to be involved in the regulation of glycogen metabolism, cell cycle progression, and gene expression. By inhibiting this compound, this compound can modulate these cellular processes and potentially lead to therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have neuroprotective effects by promoting neuronal survival and reducing neuroinflammation. Additionally, it has been shown to have anti-cancer effects by inducing cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 6-bromo-N-cyclopropyl-2-(3-methoxyphenyl)-4-quinolinecarboxamide in lab experiments include its high potency and selectivity for this compound inhibition. It is also cell-permeable, which allows for easy uptake and distribution in cells. However, one limitation of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 6-bromo-N-cyclopropyl-2-(3-methoxyphenyl)-4-quinolinecarboxamide. One potential direction is the investigation of its potential use in the treatment of Alzheimer's disease. It has been shown to have neuroprotective effects and may be able to prevent the accumulation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease. Another potential direction is the investigation of its use in the treatment of cancer. It has been shown to have anti-cancer effects and may be able to improve the efficacy of current cancer treatments. Additionally, the development of more water-soluble analogs of this compound may improve its use in certain experiments.

Scientific Research Applications

6-bromo-N-cyclopropyl-2-(3-methoxyphenyl)-4-quinolinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory effects on glycogen synthase kinase-3 (this compound), which is a key enzyme involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. Therefore, this compound has been investigated for its potential use in the treatment of various diseases, such as Alzheimer's disease, bipolar disorder, and cancer.